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Compound of Interest

Compound Name: 4-Nitronicotinic acid

Cat. No.: B033778 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Initial Note: Direct and detailed experimental and property data for 4-nitronicotinic acid is

limited in publicly accessible scientific literature. The closely related and more stable

compound, 4-nitronicotinic acid N-oxide, is more extensively documented and is the primary

focus of this technical guide. This document will provide a comprehensive overview of the

properties and applications of 4-nitronicotinic acid N-oxide as a key synthetic intermediate.

Core Properties of 4-Nitronicotinic Acid N-Oxide
4-Nitronicotinic acid N-oxide is a valuable intermediate in medicinal chemistry and chemical

biology.[1] Its chemical structure, featuring a nitro group at the 4-position of the pyridine N-

oxide ring, imparts unique reactivity and makes it a versatile building block for the synthesis of

more complex heterocyclic compounds.[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of 4-nitronicotinic acid N-oxide is

presented in the table below.
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Property Value Reference

CAS Number 1078-05-3 [3]

Molecular Formula C₆H₄N₂O₅ [4]

Molecular Weight 184.11 g/mol [3]

Melting Point 170-172 °C [5]

IUPAC Name
4-nitro-1-oxidopyridin-1-ium-3-

carboxylic acid
[4]

Synonyms
4-Nitropyridine-3-carboxylic

acid N-oxide
[3]

Spectral Data
While specific, detailed spectra for 4-nitronicotinic acid N-oxide are not readily available in

the searched literature, general principles of spectroscopic analysis can be applied.

¹H NMR (Proton NMR): The proton NMR spectrum is expected to show distinct signals for

the three aromatic protons on the pyridine ring. The chemical shifts of these protons would

be influenced by the electron-withdrawing effects of the nitro group and the N-oxide

functionality.

¹³C NMR (Carbon-13 NMR): The carbon NMR spectrum would display six signals

corresponding to the six carbon atoms in the molecule. The positions of these signals would

provide information about the electronic environment of each carbon atom.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong absorption

bands corresponding to the nitro group (typically around 1550-1475 cm⁻¹ and 1360-1290

cm⁻¹ for asymmetric and symmetric stretching, respectively), the carboxylic acid C=O stretch

(around 1700 cm⁻¹), and the N-oxide bond.

Mass Spectrometry (MS): Mass spectrometry would show the molecular ion peak

corresponding to the molecular weight of the compound (184.11 g/mol ), along with

fragmentation patterns that could help confirm the structure. Predicted collision cross-section

values for various adducts have been calculated.[6]
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Synthesis and Reactivity
Synthesis
Detailed, step-by-step protocols for the direct synthesis of 4-nitronicotinic acid are not

prevalent in the available literature. However, the synthesis of its important derivative, 4-

aminonicotinic acid, from isoquinoline has been described and provides insight into the

chemistry of this class of compounds.[7]

Experimental Protocol: Synthesis of 4-Aminonicotinic Acid from Isoquinoline[7]

This four-step synthesis provides a route to a key derivative of the nicotinic acid family.

Oxidation of Isoquinoline: Isoquinoline is oxidized to yield 3,4-pyridinedicarboxylic acid. A

mixture of nitric acid and sulfuric acid has been found to be a more effective oxidizing agent

than potassium permanganate, with yields up to 61%.[7]

Anhydride Formation: The resulting 3,4-pyridinedicarboxylic acid undergoes intramolecular

dehydration using acetic anhydride to form 3,4-pyridinedicarboxylic anhydride.[7]

Ammonolysis: The anhydride is then subjected to ammonolysis to open the anhydride ring

and form an amide-acid derivative.[7]

Hofmann Rearrangement: Finally, a Hofmann rearrangement reaction is carried out to

introduce an amino group at the 4-position, yielding the target product, 4-aminonicotinic acid.

[7]

The final product can be characterized by ¹H-NMR and IR spectroscopy to confirm its structure

and purity.[7]

Reactivity
The reactivity of 4-nitronicotinic acid N-oxide is largely dictated by the presence of the

electron-withdrawing nitro group on the electron-deficient pyridine N-oxide ring. This makes the

ring susceptible to nucleophilic aromatic substitution (SNAr) reactions, where the nitro group

can be displaced by various nucleophiles.[2][8] This reactivity is a key feature that makes it a

valuable synthetic intermediate. For example, the nitro group can be readily replaced by
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negative ions, and the resulting N-oxides can be reduced to the corresponding pyridine

derivatives.[8]

Biological Activity and Applications
While there is no specific information on the biological activity of 4-nitronicotinic acid itself,

the broader class of nitro-containing compounds and nicotinic acid derivatives exhibit a wide

range of biological activities. Nitro compounds are known to have antimicrobial, antineoplastic,

and antiparasitic properties.[9] Nicotinic acid and its derivatives are also important in various

biological processes and are used in the development of pharmaceuticals.[10]

The primary application of 4-nitronicotinic acid and its N-oxide is as a synthetic intermediate

in the preparation of more complex molecules, particularly in drug discovery.[1][2] Its ability to

undergo nucleophilic substitution at the 4-position allows for the introduction of various

functional groups, leading to a diverse range of substituted nicotinic acid derivatives.[2] One of

the most significant applications is its use as a precursor for the synthesis of 4-aminonicotinic

acid, a key scaffold in the development of new therapeutic agents.[2]

Visualizing Synthetic Pathways
The following diagrams, generated using the DOT language, illustrate the logical flow of the

synthesis of 4-aminonicotinic acid and the general reactivity of 4-nitropyridine N-oxide.
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Synthesis of 4-Aminonicotinic Acid
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Caption: Synthetic pathway for 4-aminonicotinic acid.
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Reactivity of 4-Nitropyridine N-Oxide
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Caption: General reactivity of 4-nitropyridine N-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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